Cas no 1507888-33-6 (2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• CAS No: 1507888-33-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5851798
• PubChem ID: 165617518
• Update Time: 2024-01-13

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• EN300-1802013
• 1507888-33-6

• Inchi： 1S/C11H18N2O3/c1-6(2)8(11(14)15)9-7(3)12-13(4)10(9)16-5/h6,8H,1-5H3,(H,14,15)
• InChI Key： QQPBHWCDVDAVSC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų